Cas no 143489-45-6 (2-aminopyrimidin-5-ol)

• Product Name: 2-aminopyrimidin-5-ol
• CAS No: 143489-45-6
• MF: C₄H₅N₃O
• MW: 111.101999998093
• MDL: MFCD08062411
• CID: 64781
• PubChem ID: 17750388
• Update Time: 2025-04-18

2-aminopyrimidin-5-ol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-hydroxypyrimidine
• 2-AMINO-5-PYRIMIDINOL
• 2-Aminopyrimidin-5-ol
• 2-Amido-5-hydroxyprimidine
• 6-AMinoquinoxaline
• 5-Hydroxypyrimidin-2-amine
• 2-amino-5-hydroxypyrimidine, AldrichCPR
• 2-Amino-pyrimidin-5-ol
• 5-Pyrimidinol, 2-amino-
• Z1198175903
• 5-hydroxy-2-aminopyrimidine
• 143489-45-6
• 2-Amino-5-hydroxy-pyrimidine
• W-201245
• PB32565
• AC-22548
• 2-Amino-5-hydroxypyrimidine;5-Pyrimidinol, 2-amino-
• SCHEMBL2394682
• CHEBI:194585
• AKOS006284971
• SY035522
• HY-W018339
• NVYMOVCPYONOSF-UHFFFAOYSA-N
• 3-Hydroxy-2,4,6-tribromobenzoic aicd
• BCP32151
• AM20080329
• PD054427
• BB 0261609
• CS-W019125
• MFCD08062411
• FT-0603720
• GS-6459
• DTXSID80590479
• DB-024773
• 2-aminopyrimidin-5-ol

• MDL： MFCD08062411
• Inchi： 1S/C4H5N3O/c5-4-6-1-3(8)2-7-4/h1-2,8H,(H2,5,6,7)
• InChI Key： NVYMOVCPYONOSF-UHFFFAOYSA-N
• SMILES： OC1C=NC(N)=NC=1

Computed Properties

• Exact Mass: 111.04300
• Monoisotopic Mass: 111.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 69.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72A^2
• XLogP3: -0.5

Experimental Properties

• Color/Form: White solid
• Density: 1.45
• Melting Point: >170°C (dec.)
• Boiling Point: 393.6℃ at 760 mmHg
• Flash Point: 191.9°C
• Refractive Index: 1.668
• PSA: 72.03000
• LogP: 0.34560

2-aminopyrimidin-5-ol Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R20/21/22